n-Methyl-4-(trifluoromethyl)benzamide

• IUPAC Name: N-methyl-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C9H8F3NO/c1-13-8(14)6-2-4-7(5-3-6)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key: PETVNYBGUYXLNT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C9H8F3NO
• DSSTOX Substance ID: DTXSID70569412
• Molecular Weight: 203.16 g/mol
• CAS RN: 65017-76-7

Description

N-Methyl-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C9H8F3NO and its molecular weight is 203.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality n-Methyl-4-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about n-Methyl-4-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polymer Synthesis : It was utilized in the synthesis of new poly(arylene ether amide)s with trifluoromethyl pendent groups, showing significant molecular weights and glass transition temperatures (Lee & Kim, 2002).

• Histone Deacetylase Inhibition : A compound including a benzamide group, similar to n-Methyl-4-(trifluoromethyl)benzamide, demonstrated potential as an anticancer drug due to its inhibitory effects on histone deacetylases (Zhou et al., 2008).

• Polyimide Synthesis : Aromatic diamines substituted with a trifluoromethyl group in the side chain were used to create polyimides, showing good solubility in organic solvents and thermal stability (Liu et al., 2002).

• Antiarrhythmic Drug Research : Certain benzamides with trifluoromethyl groups have shown promise in oral antiarrhythmic activity (Banitt et al., 1977).

• Antineoplastic Agent Metabolism : The metabolism of an antineoplastic tyrosine kinase inhibitor, flumatinib, which contains a trifluoromethyl benzamide group, was studied in chronic myelogenous leukemia patients, revealing insights into its metabolic pathways (Gong et al., 2010).

• PET Imaging Agents : Carbon-11-labeled sEH/PDE4 dual inhibitors were developed for imaging neuroinflammation, demonstrating the potential of benzamide derivatives in PET imaging (Jia et al., 2019).

• Polyamide Synthesis : Research into the synthesis of well-defined aromatic polyamides, including benzamide derivatives, provided insights into polymer chemistry (Yokozawa et al., 2005).

• Crystal Structure and Morphology : The synthesis, crystal structure, and morphological modeling of N-(4-methylbenzyl)benzamide single crystals were investigated, highlighting the importance of benzamide derivatives in crystallography (Goel et al., 2017).

• Synthesis of Functionalized Compounds : The synthesis of N-{[(4-nitrophenyl)amino]methyl}benzamide was reported, contributing to the broader field of organic synthesis (Buzarevski et al., 2014).

• Antioxidant Activity and Molecular Structure : The antioxidant properties and molecular structure of a novel benzamide were analyzed, demonstrating the chemical versatility of benzamide derivatives (Demir et al., 2015).